furan-2-yl(3-(furan-2-yl)-5-(2-hydroxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)methanone

• IUPAC Name: furan-2-yl-[5-(furan-2-yl)-3-(2-hydroxyphenyl)-3,4-dihydropyrazol-2-yl]methanone
• InChI: InChI=1S/C18H14N2O4/c21-15-6-2-1-5-12(15)14-11-13(16-7-3-9-23-16)19-20(14)18(22)17-8-4-10-24-17/h1-10,14,21H,11H2
• InChI Key: SIALIHZXQKGULO-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=CO2)C(=O)C3=CC=CO3)C4=CC=CC=C4O
• Molecular Formula: C18H14N2O4
• Molecular Weight: 322.3 g/mol

Description

Furan-2-yl(3-(furan-2-yl)-5-(2-hydroxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)methanone is a useful research compound. Its molecular formula is C18H14N2O4 and its molecular weight is 322.32. The purity is usually 95%.
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Scientific Research Applications

Anti-inflammatory and Antibacterial Applications

A study by Ravula et al. (2016) focused on the synthesis of novel pyrazoline derivatives, including furan-2-yl compounds, which exhibited significant in vivo anti-inflammatory and in vitro antibacterial activities. Compounds in this series were synthesized using microwave irradiation methods, offering advantages in yield, environmental impact, and reaction times over traditional methods. Specifically, compounds demonstrated promising anti-inflammatory activity, highlighting the therapeutic potential of furan-2-yl derivatives in treating inflammation-related conditions. Additionally, some compounds showed potent antibacterial activity, suggesting their use as molecular templates for developing new antibacterial agents (Ravula et al., 2016).

Antimicrobial and Antioxidant Properties

Golea Lynda (2021) synthesized derivatives containing pyrazole moieties, including furan-2-yl compounds, demonstrating moderate antibacterial activity against Gram-positive and Gram-negative bacteria. These compounds also exhibited moderate antioxidant activities. The study's findings are supported by density functional theory (DFT) and molecular docking analysis, suggesting that these compounds could be further explored for their antimicrobial and antioxidant potentials, offering insights into their mechanism of action and enhancing their therapeutic applications (Golea Lynda, 2021).

Antitubercular Agents

Research by Bhoot et al. (2011) involved synthesizing a series of 1-{5-[5-(m,p-dichlorophenyl)furan-2-yl]-3-aryl-4,5-dihydro-1H-pyrazol-1-yl} ethanone derivatives, which were tested for their antibacterial, antifungal, and antitubercular activities. This study highlights the potential use of furan-2-yl derivatives as antitubercular agents, contributing to the development of new treatments for tuberculosis, a major global health concern (Bhoot et al., 2011).

Mechanism of Action

Target of Action

Furan derivatives have been reported to exhibit a wide range of biological and pharmacological characteristics . They have been employed as medicines in various disease areas , suggesting that they may interact with multiple targets.

Mode of Action

Furan-containing compounds are known for their diverse biological activities . The interaction of this compound with its targets could lead to changes at the molecular level, potentially influencing cellular processes and functions.

Biochemical Pathways

Furan derivatives have been associated with a variety of therapeutic advantages, such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial or antifungal or antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer . This suggests that they may influence multiple biochemical pathways.

Result of Action

Furan derivatives have been reported to exhibit a wide range of advantageous biological and pharmacological characteristics , suggesting that they may have diverse effects at the molecular and cellular levels.